Cas no 1627893-47-3 (5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole)

• Product Name: 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole
• CAS No: 1627893-47-3
• MF: C₅H₇ClFNO
• MW: 151.566583871841
• CID: 5151806
• Update Time: 2026-03-03

5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole
• Isoxazole, 5-(chloromethyl)-3-(fluoromethyl)-4,5-dihydro-

• Inchi： 1S/C5H7ClFNO/c6-2-5-1-4(3-7)8-9-5/h5H,1-3H2
• InChI Key： ABAOOKLQYMNJGS-UHFFFAOYSA-N
• SMILES： O1C(CCl)CC(CF)=N1

5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole Security Information

• Storage Condition：(BD436967)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole

Research Briefing on 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole (CAS: 1627893-47-3) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole (CAS: 1627893-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoxazole ring structure and reactive chloromethyl and fluoromethyl substituents, exhibits versatile applications in drug discovery and development. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapeutics for infectious diseases and oncology.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole as a building block for novel covalent inhibitors. The research team demonstrated its efficacy in forming stable covalent bonds with cysteine residues in target proteins, leading to the development of potent inhibitors for SARS-CoV-2 main protease. The compound's dual functionality (chloromethyl and fluoromethyl groups) allowed for precise modulation of inhibitor reactivity and selectivity, addressing a critical challenge in covalent drug design.

In the field of anticancer drug development, recent preclinical studies have investigated the compound's potential as a warhead in proteolysis-targeting chimeras (PROTACs). Its ability to form covalent linkages with E3 ubiquitin ligases while maintaining favorable pharmacokinetic properties has shown promise in targeted protein degradation strategies. A 2024 Nature Chemical Biology publication highlighted its application in degrading previously "undruggable" oncogenic targets, with particular success against mutant KRAS proteins in pancreatic cancer models.

The synthetic accessibility of 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole has also been a focus of recent research. A team from MIT developed a novel continuous-flow synthesis method in 2023, achieving a 78% yield with significantly reduced reaction times compared to traditional batch processes. This advancement addresses previous scalability challenges and has important implications for industrial-scale production of derivatives for pharmaceutical applications.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided new insights into the compound's pharmacophore features. Researchers identified that subtle modifications to the dihydroisoxazole ring can dramatically influence both the reactivity and metabolic stability of resulting drug candidates. These findings are guiding the design of next-generation covalent inhibitors with improved safety profiles.

From a safety perspective, recent toxicological assessments have confirmed that 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole exhibits favorable in vitro safety parameters when used as an intermediate. A comprehensive ADMET study published in Chemical Research in Toxicology (2023) reported minimal off-target reactivity and acceptable metabolic stability for properly designed derivatives, supporting its continued use in medicinal chemistry programs.

Looking forward, the unique chemical properties of 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole position it as a valuable tool in the medicinal chemist's toolkit. Current research directions include exploration of its applications in targeted radioligand therapies and as a click chemistry handle for bioconjugation. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of chemical biology research in the coming years.